2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-ethoxyphenyl)acetamide

• IUPAC Name: 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C20H23NO4/c1-4-23-16-10-6-5-9-15(16)21-18(22)13-24-17-11-7-8-14-12-20(2,3)25-19(14)17/h5-11H,4,12-13H2,1-3H3,(H,21,22)
• InChI Key: BDNSKIAYMQQYSI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)COC2=CC=CC3=C2OC(C3)(C)C
• Molecular Formula: C20H23NO4
• Molecular Weight: 341.4 g/mol

Description

2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-ethoxyphenyl)acetamide, also known as DBF, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties.

Mechanism Of Action

The mechanism of action of 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-ethoxyphenyl)acetamide is not fully understood. However, it has been proposed that 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-ethoxyphenyl)acetamide exerts its therapeutic effects by modulating various signaling pathways, including the NF-κB and Nrf2 pathways. 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-ethoxyphenyl)acetamide has also been shown to inhibit the activity of various enzymes, including acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter that plays a crucial role in cognitive function.
Biochemical and Physiological Effects:
2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-ethoxyphenyl)acetamide has been shown to exhibit various biochemical and physiological effects. It has been demonstrated to reduce oxidative stress, inflammation, and neuronal damage in various in vitro and in vivo models. 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-ethoxyphenyl)acetamide has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages And Limitations For Lab Experiments

2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-ethoxyphenyl)acetamide has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-ethoxyphenyl)acetamide is also stable under various conditions, making it suitable for long-term storage. However, 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-ethoxyphenyl)acetamide has some limitations, including its low solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-ethoxyphenyl)acetamide research. One area of interest is the development of novel 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-ethoxyphenyl)acetamide derivatives with improved pharmacological properties. Another area of interest is the investigation of the potential use of 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-ethoxyphenyl)acetamide in the treatment of other diseases, including cancer, diabetes, and cardiovascular diseases. Additionally, further studies are needed to elucidate the exact mechanism of action of 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-ethoxyphenyl)acetamide and to determine its safety and efficacy in humans.
Conclusion:
In conclusion, 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-ethoxyphenyl)acetamide is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties. 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-ethoxyphenyl)acetamide has been shown to exhibit anti-inflammatory, antioxidant, and neuroprotective effects and has been investigated for its potential use in the treatment of various diseases. Despite its limitations, 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-ethoxyphenyl)acetamide has several advantages for lab experiments, making it a promising compound for future research.

Synthesis Methods

2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-ethoxyphenyl)acetamide can be synthesized through a multistep process that involves the reaction of 2,2-dimethyl-2,3-dihydrobenzofuran-7-ol with 2-ethoxyphenylacetyl chloride in the presence of a base. The resulting compound is then subjected to further reactions to obtain the final product, 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-ethoxyphenyl)acetamide.

Scientific Research Applications

2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-ethoxyphenyl)acetamide has been studied extensively for its potential therapeutic properties. It has been shown to exhibit anti-inflammatory, antioxidant, and neuroprotective effects in various in vitro and in vivo models. 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-ethoxyphenyl)acetamide has also been investigated for its potential use in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.